Cas no 35190-53-5 (1H-Benzimidazole,5,6-dimethyl-2-(methylthio)-)

• Product Name: 1H-Benzimidazole,5,6-dimethyl-2-(methylthio)-
• CAS No: 35190-53-5
• MF: C₁₀H₁₂N₂S
• MW: 192.280680656433
• CID: 320654
• PubChem ID: 294535
• Update Time: 2025-10-31

1H-Benzimidazole,5,6-dimethyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,5,6-dimethyl-2-(methylthio)-
• 5,6-dimethyl-2-methylsulfanyl-1H-benzimidazole
• 5,6-Dimethyl-2-methylsulfanyl-1H-benzoimidazole
• 2-Methylmercapto-4.5-dimethylbenzimidazol
• AC1L6M4M
• AC1Q4H5Z
• CTK4H3857
• NSC163167
• 5,6-dimethyl-2-methylmercaptobenzimidazole
• 5,6-dimethyl-2-methyl-mercaptobenzimidazole
• AKOS004120603
• 35190-53-5
• SCHEMBL11821902
• NSC 163167
• NSC-163167
• 5,6-Dimethyl-2-(methylsulfanyl)-1H-benzimidazole
• 5,6-dimethyl-2-(methylsulfanyl)-1H-1,3-benzodiazole
• 5,6-Dimethyl-2-(methylthio)-1H-benzo[d]imidazole
• DTXSID30303879

• MDL： MFCD00022672
• Inchi： 1S/C10H12N2S/c1-6-4-8-9(5-7(6)2)12-10(11-8)13-3/h4-5H,1-3H3,(H,11,12)
• InChI Key： MJLLMYGVZRECFX-UHFFFAOYSA-N
• SMILES： S(C)C1=NC2C=C(C)C(C)=CC=2N1

Computed Properties

• Exact Mass: 192.07226
• Monoisotopic Mass: 192.072119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54

Experimental Properties

• Density: 1.2
• Boiling Point: 378.9°Cat760mmHg
• Flash Point: 183°C
• Refractive Index: 1.648
• PSA: 28.68

Additional information on 1H-Benzimidazole,5,6-dimethyl-2-(methylthio)-

1H-Benzimidazole,5,6-dimethyl-2-(methylthio)

1H-Benzimidazole,5,6-dimethyl-2-(methylthio), also known by its CAS number 35190-53-5, is a heterocyclic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the benzimidazole family, which has been extensively studied for its unique properties and versatile applications. The structure of 1H-Benzimidazole,5,6-dimethyl-2-(methylthio) features a benzene ring fused with an imidazole ring, substituted with methyl groups at positions 5 and 6 and a methylthio group at position 2. These substituents contribute to its distinct chemical behavior and reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1H-Benzimidazole,5,6-dimethyl-2-(methylthio) through various methodologies. One notable approach involves the condensation of o-phenylenediamine derivatives with carbonyl compounds under specific reaction conditions. The methylthio group at position 2 plays a crucial role in modulating the electronic properties of the molecule, making it a valuable substrate for further functionalization. Researchers have explored its application as a precursor for the synthesis of bioactive compounds, particularly in the field of medicinal chemistry.

The methylthio substitution at position 2 introduces sulfur into the structure, which is known to enhance the bioavailability and pharmacokinetic properties of drugs. This feature has led to increased interest in 1H-Benzimidazole,5,6-dimethyl-2-(methylthio) as a potential lead compound for drug discovery. Recent studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. The methyl groups at positions 5 and 6 further stabilize the molecule and enhance its solubility in organic solvents, making it suitable for various chemical transformations.

In addition to its pharmaceutical applications, 1H-Benzimidazole,5,6-dimethyl-2-(methylthio) has shown promise in materials science. Its aromaticity and heterocyclic nature make it a candidate for use in organic electronics. Researchers have investigated its potential as an electron transport material in organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's ability to form stable charge transfer complexes has been highlighted in recent publications, underscoring its potential in advanced electronic materials.

The synthesis and characterization of 1H-Benzimidazole,5,6-dimethyl-2-(methylthio) have been optimized using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods have provided insights into the compound's molecular structure and purity. Furthermore, computational studies using density functional theory (DFT) have been employed to study its electronic properties and reactivity patterns.

One of the most exciting developments involving 1H-Benzimidazole,5,6-dimethyl-2-(methylthio) is its application in agrochemicals. Recent research has demonstrated its potential as a fungicide with high efficacy against plant pathogens. The compound's ability to inhibit fungal growth without causing significant harm to plants makes it a promising candidate for sustainable agriculture practices.

In conclusion, 1H-Benzimidazole,5,6-dimethyl-2-(methylthio) (CAS No: 35190-53-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As new studies continue to uncover its potential uses, this compound is poised to play a significant role in advancing both scientific knowledge and practical applications.